3-fluoro-2-hydroxypyridine-4-carboxylic acid

• IUPAC Name: 3-fluoro-2-oxo-1H-pyridine-4-carboxylic acid
• InChI: InChI=1S/C6H4FNO3/c7-4-3(6(10)11)1-2-8-5(4)9/h1-2H,(H,8,9)(H,10,11)
• InChI Key: GYWSLPIPIXJHCK-UHFFFAOYSA-N
• Canonical SMILES: C1=CNC(=O)C(=C1C(=O)O)F
• Molecular Formula: C6H4FNO3
• Molecular Weight: 157.10 g/mol
• CAS No.: 1214374-92-1

Description

3-Fluoro-2-hydroxypyridine-4-carboxylic acid (3-FHP) is a chemical compound that has a wide range of applications in scientific research. It is a derivative of the pyridine family and is known for its strong acidity and solubility in water. It has been used in various fields such as organic synthesis, biochemistry, and pharmacology. In

Scientific Research Applications

3-fluoro-2-hydroxypyridine-4-carboxylic acid has been used in various scientific research applications. It has been used as a starting material in the synthesis of other compounds, such as 3-fluoro-2-hydroxy-4-methylpyridine (3-FHM) and 3-fluoro-2-hydroxy-4-phenylpyridine (3-fluoro-2-hydroxypyridine-4-carboxylic acidy). It has also been used in the synthesis of heterocyclic compounds such as pyrrolidines, pyrroles, and pyridines. Additionally, this compound has been used as a catalyst in the synthesis of polymers materials.

Mechanism of Action

The mechanism of action of 3-fluoro-2-hydroxypyridine-4-carboxylic acid is not fully understood. However, it is believed that the compound acts as a proton donor, donating protons to other molecules. This allows the molecules to become more reactive and form new bonds. Additionally, it is believed that the fluoride atom of the compound acts as an electron-withdrawing group, increasing the acidity of the compound.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound are not fully understood. However, it has been shown to inhibit the enzyme cyclooxygenase-2 (COX-2), which is involved in the production of inflammatory mediators. Additionally, this compound has been shown to inhibit the enzyme acetylcholinesterase, which is involved in the breakdown of acetylcholine.

Advantages and Limitations for Lab Experiments

The main advantage of using 3-fluoro-2-hydroxypyridine-4-carboxylic acid in laboratory experiments is its strong acidity and solubility in water. This makes it easy to use in various reaction mixtures. Additionally, it is relatively inexpensive to purchase and can be stored for long periods of time. However, this compound is toxic and should be handled with care. It should also be stored in a cool, dark place to prevent degradation.

Future Directions

There are several potential future directions for 3-fluoro-2-hydroxypyridine-4-carboxylic acid research. One potential direction is the development of new synthetic methods for the production of this compound and its derivatives. Additionally, further research could be done on the biochemical and physiological effects of this compound, as well as its potential therapeutic applications. Finally, research could be done to explore the use of this compound in the synthesis of new materials and compounds.

Synthesis Methods

3-fluoro-2-hydroxypyridine-4-carboxylic acid can be synthesized from 3-chloro-2-hydroxypyridine-4-carboxylic acid (3-CHP) by using a nucleophilic substitution reaction. In this reaction, 3-CHP is treated with a strong base such as sodium hydroxide and a fluorinating agent such as ammonium fluoride. The reaction results in the substitution of the chlorine atom with a fluoride atom, forming this compound. The reaction is typically carried out in an aqueous solution at a temperature of 40-50°C.